Cas no 2248321-33-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate
• CAS No: 2248321-33-5
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 5808749
• PubChem ID: 165726877
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate
• 2248321-33-5
• EN300-6515980

• Inchi： 1S/C16H14N2O5/c1-3-6-12-17-9(2)13(22-12)16(21)23-18-14(19)10-7-4-5-8-11(10)15(18)20/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： HPTMOYSVTBLMEA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N=C1CCC

Computed Properties

• Exact Mass: 314.09027155g/mol
• Monoisotopic Mass: 314.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate (CAS No. 2248321-33-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate (CAS No. 2248321-33-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a 4-methyl-2-propyl-1,3-oxazole-5-carboxylate group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate has surged, driven by advancements in drug discovery and material science. This compound's oxazole and isoindole functionalities are key to its reactivity, enabling its use in the synthesis of novel therapeutics and functional materials. Its CAS No. 2248321-33-5 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most discussed topics in the context of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate is its role in green chemistry. With increasing emphasis on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce this compound. Questions like "How to synthesize 2248321-33-5 with minimal environmental impact?" or "What are the biodegradable derivatives of this compound?" are trending in scientific forums, highlighting the intersection of innovation and sustainability.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate is another hot topic. Preliminary studies suggest its applicability in designing enzyme inhibitors and receptor modulators, which could pave the way for new treatments for metabolic disorders. Its structural versatility allows for modifications that enhance bioavailability and target specificity, making it a focal point in medicinal chemistry research.

From an industrial perspective, the compound's stability and solubility properties are critical for formulation development. Companies are investing in optimizing its synthetic pathways to ensure cost-effective production. Searches related to "2248321-33-5 suppliers" or "1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate price trends" reflect the commercial interest in this compound.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-2-propyl-1,3-oxazole-5-carboxylate (CAS No. 2248321-33-5) represents a cutting-edge chemical with multifaceted applications. Its integration into drug development, sustainable chemistry, and industrial processes underscores its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.